Cas no 2137983-73-2 (6-Ethyl-1,1-dioxo-5-propyl-1lambda6-thiomorpholine-2-carboxylic acid)

• Product Name: 6-Ethyl-1,1-dioxo-5-propyl-1lambda6-thiomorpholine-2-carboxylic acid
• CAS No: 2137983-73-2
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• CID: 6567720
• PubChem ID: 165458712
• Update Time: 2025-06-26

6-Ethyl-1,1-dioxo-5-propyl-1lambda6-thiomorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-1,1-dioxo-5-propyl-1lambda6-thiomorpholine-2-carboxylic acid
• 2137983-73-2
• EN300-739545
• 6-Ethyl-1,1-dioxo-5-propyl-1lambda6-thiomorpholine-2-carboxylic acid

• Inchi： 1S/C10H19NO4S/c1-3-5-7-8(4-2)16(14,15)9(6-11-7)10(12)13/h7-9,11H,3-6H2,1-2H3,(H,12,13)
• InChI Key： FWGGNXRMRLFQHY-UHFFFAOYSA-N
• SMILES： S1(C(C(=O)O)CNC(CCC)C1CC)(=O)=O

Computed Properties

• Exact Mass: 249.10347926g/mol
• Monoisotopic Mass: 249.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 91.8Ų

Additional information on 6-Ethyl-1,1-dioxo-5-propyl-1lambda6-thiomorpholine-2-carboxylic acid

Comprehensive Analysis of 6-Ethyl-1,1-dioxo-5-propyl-1lambda6-thiomorpholine-2-carboxylic acid (CAS No. 2137983-73-2)

6-Ethyl-1,1-dioxo-5-propyl-1lambda6-thiomorpholine-2-carboxylic acid (CAS No. 2137983-73-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thiomorpholine derivative family, characterized by a sulfur-containing heterocyclic ring, which is often explored for its bioactivity and potential applications in drug discovery. Researchers are particularly interested in its carboxylic acid functional group, which enhances its reactivity and compatibility with various synthetic pathways.

In recent years, the demand for sulfur-containing heterocycles like 6-Ethyl-1,1-dioxo-5-propyl-1lambda6-thiomorpholine-2-carboxylic acid has surged, driven by their role in developing novel enzyme inhibitors and antimicrobial agents. A trending topic in scientific forums revolves around the compound’s potential in addressing antibiotic resistance, a global health crisis. Its structural motif aligns with the search for new bioactive scaffolds, making it a subject of interest in medicinal chemistry and computational drug design.

The synthesis of CAS No. 2137983-73-2 typically involves multi-step organic reactions, including sulfoxidation and carboxylation, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its molecular structure. Given its lipophilic properties, this compound is also studied for its drug permeability, a key factor in oral bioavailability optimization—a hot topic in pharmacokinetics research.

From an industrial perspective, 6-Ethyl-1,1-dioxo-5-propyl-1lambda6-thiomorpholine-2-carboxylic acid is often discussed in the context of green chemistry. Researchers are exploring eco-friendly synthetic routes to minimize waste and energy consumption, aligning with the sustainable development goals (SDGs). This aligns with frequent searches on “green synthesis of heterocycles” and “sustainable pharmaceutical manufacturing” in academic databases.

Another area of interest is the compound’s potential role in crop protection. Agrochemical companies are investigating thiomorpholine derivatives as precursors for next-generation pesticides with lower environmental impact. This ties into popular queries like “biodegradable agrochemicals” and “safe pest control solutions”, reflecting growing public concern over ecological sustainability.

In summary, 6-Ethyl-1,1-dioxo-5-propyl-1lambda6-thiomorpholine-2-carboxylic acid (CAS No. 2137983-73-2) represents a versatile building block with applications spanning drug development, material science, and agrochemical innovation. Its study bridges gaps between academic research and industrial applications, making it a compelling subject for both scientists and investors tracking emerging chemical entities.